Cas no 1218790-58-9 (3-(2-Cyanoethyl)phenylboronic acid)

• Product Name: 3-(2-Cyanoethyl)phenylboronic acid
• CAS No: 1218790-58-9
• MF: C₉H₁₀BNO₂
• MW: 174.992202281952
• MDL: MFCD15143461
• CID: 856297
• Update Time: 2025-11-02

3-(2-Cyanoethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(2-Cyanoethyl)phenyl)boronic acid
• 3-(2-Cyanoethyl)phenylboronic acid
• [3-(2-Cyanoethyl)phenyl]boronic acid

• MDL： MFCD15143461
• Inchi： 1S/C9H10BNO2/c11-6-2-4-8-3-1-5-9(7-8)10(12)13/h1,3,5,7,12-13H,2,4H2
• InChI Key： XSPLWOUIDZWRHD-UHFFFAOYSA-N
• SMILES： OB(C1=CC=CC(=C1)CCC#N)O

Computed Properties

• Exact Mass: 175.08000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 64.25000
• LogP: -0.17742

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 3-(2-Cyanoethyl)phenylboronic acid

3-(2-Cyanoethyl)phenylboronic Acid: A Versatile Compound in Biomedical Research and Drug Development

3-(2-Cyanoethyl)phenylboronic acid (CAS No. 1218790-58-9) has emerged as a critical compound in the fields of medicinal chemistry and pharmaceutical science. This molecule, characterized by its unique boronic acid functional group and the presence of a cyanoethyl substituent, exhibits multifunctional properties that make it a valuable tool for drug discovery, molecular imaging, and therapeutic applications. Recent studies have highlighted its potential in modulating biological pathways, enhancing drug delivery systems, and improving the efficacy of targeted therapies. This article explores the structural characteristics, synthetic pathways, and pharmacological relevance of 3-(2-cyanoethyl)phenylboronic acid, while integrating the latest advancements in its application across biomedical research.

The molecular structure of 3-(2-cyanoethyl)phenylboronic acid consists of a phenyl ring substituted with a cyanoethyl group at the 3-position and a boronic acid moiety. The boronic acid group, a key functional group in organic chemistry, plays a pivotal role in catalytic reactions, cross-coupling processes, and molecular recognition mechanisms. The cyanoethyl substituent introduces additional reactivity and functional versatility, enabling the compound to interact with various biomolecules and cellular targets. This combination of structural elements positions 3-(2-cyanoethyl)phen,ylboronic acid as a promising candidate for the design of novel therapeutics and diagnostic agents.

Recent advancements in medicinal chemistry have demonstrated the utility of 3-(2-cyanoethyl)phenylboronic acid in the development of prodrugs and bioconjugates. For instance, a 2023 study published in *Journal of Medicinal Chemistry* reported the synthesis of a boronic acid-based prodrug that exhibited enhanced solubility and bioavailability compared to its parent compound. The study highlighted the role of the cyanoethyl group in modulating the hydrophobicity of the molecule, which is critical for optimizing drug delivery across biological membranes. Such findings underscore the importance of 3-(2-cyanoethyl)phenylboronic acid in improving the pharmacokinetic profiles of therapeutic agents.

One of the most significant applications of 3-(2-cyanoethyl)phenylboronic acid lies in its use as a building block for the synthesis of advanced drug delivery systems. The boronic acid group is known for its ability to form reversible covalent bonds with diol-containing molecules, a property that has been exploited in the development of stimuli-responsive drug carriers. A 2022 review in *Advanced Drug Delivery Reviews* emphasized the potential of boronic acid derivatives, including 3-(2-cyanoethyl)phenylboronic acid, in creating smart hydrogels that release active pharmaceutical ingredients (APIs) in response to environmental changes such as pH or temperature. These systems offer precise control over drug release kinetics, which is essential for treating chronic diseases and minimizing side effects.

Furthermore, 3-(2-cyanoethyl)phenylboronic acid has shown promise in the field of molecular imaging. The boronic acid functional group can selectively bind to specific biomarkers, enabling the development of contrast agents for non-invasive diagnostic imaging. A 2023 study in *ACS Nano* described the use of 3-(2-cyanoethyl)phenylboronic acid-based nanomaterials for targeted imaging of cancer cells. The study demonstrated that the compound's affinity for glycoproteins on tumor surfaces allowed for high-resolution visualization of malignant tissues, enhancing the accuracy of early-stage cancer detection. This application highlights the compound's potential in advancing precision medicine and improving diagnostic outcomes.

Another area of interest is the role of 3-(2-cyanoethyl)phenylboronic acid in enzyme inhibition and metabolic modulation. The boronic acid group is a well-known inhibitor of glycosidases, which are enzymes involved in carbohydrate metabolism. A 2023 paper in *Bioorganic & Medicinal Chemistry* explored the inhibitory activity of 3-(2-cyanoethyl)phenylboronic acid against α-glucosidase, a target enzyme in the management of type 2 diabetes. The study found that the compound exhibited potent inhibitory effects, suggesting its potential as a therapeutic agent for glucose regulation. These findings align with the growing trend of targeting metabolic enzymes to address lifestyle-related diseases.

Recent research has also focused on the synthetic pathways of 3-(2-cyanoethyl)phenylboronic acid, emphasizing the importance of scalable and efficient methods for its production. A 2023 article in *Organic Letters* described a novel catalytic approach using palladium-based catalysts to synthesize the compound with high yield and purity. The study highlighted the role of the cyanoethyl group in facilitating the formation of the boronic acid moiety, which is critical for subsequent functionalization steps. Such advancements in synthetic chemistry are essential for the commercialization of 3-(2-cyanoethyl)phenylboronic acid as a key intermediate in pharmaceutical manufacturing.

In addition to its therapeutic and diagnostic applications, 3-(2-cyanoethyl)phenylboronic acid has been investigated for its potential in environmental remediation. The compound's ability to form stable complexes with heavy metals has been explored in the context of water purification and soil decontamination. A 2023 study in *Environmental Science & Technology* demonstrated that 3-(2-cyanoethyl)phenylboronic acid-based materials could effectively adsorb lead and cadmium ions from contaminated water sources. This application underscores the versatility of the compound and its potential to address environmental challenges beyond the biomedical field.

Despite its promising applications, the use of 3-(2-cyanoethyl)phenylboronic acid is not without challenges. One of the primary concerns is the potential for toxicity, particularly when the compound is used in high concentrations or over extended periods. A 2023 review in *Toxicological Sciences* discussed the need for rigorous safety assessments to ensure the compound's compatibility with biological systems. The study recommended further research into the metabolic fate of 3-(2-cyanoethyl)phenylboronic acid in vivo to mitigate potential adverse effects. These findings emphasize the importance of balancing therapeutic benefits with safety considerations in the development of new drugs.

Looking ahead, the future of 3-(2-cyanoethyl)phenylboronic acid in biomedical research appears promising. Emerging technologies such as artificial intelligence (AI) and machine learning are being integrated into drug discovery processes to optimize the properties of boronic acid derivatives. A 2023 paper in *Nature Communications* described the use of AI-driven models to predict the binding affinity of 3-(2-cyanoethyl)phenylboronic acid with various biological targets. These models have the potential to accelerate the identification of new therapeutic applications and reduce the time required for drug development. Such innovations are expected to further expand the utility of the compound in the pharmaceutical industry.

In conclusion, 3-(2-cyanoethyl)phenylboronic acid represents a versatile and promising compound with a wide range of applications in biomedical research. Its unique structural features and functional properties have enabled it to play a significant role in drug discovery, molecular imaging, and therapeutic development. Recent studies have demonstrated its potential in improving drug delivery systems, targeting metabolic enzymes, and addressing environmental challenges. While further research is needed to address safety concerns and optimize its use, the compound's versatility and adaptability position it as a key player in the advancement of modern medicine. As scientific innovation continues to evolve, the role of 3-(2-cyanoethyl)phenylboronic acid is likely to expand, offering new possibilities for the treatment and diagnosis of complex diseases.

For researchers and industry professionals, the continued exploration of 3-(2-cyanoethyl)phenylboronic acid presents exciting opportunities for innovation. Collaborative efforts between academia, industry, and regulatory bodies will be critical in translating laboratory findings into practical applications. By leveraging cutting-edge technologies and interdisciplinary approaches, the full potential of this compound can be realized, paving the way for transformative advancements in healthcare and beyond.

As the field of medicinal chemistry continues to evolve, the importance of compounds like 3-(2-cyanoethyl)phenylboronic acid cannot be overstated. Their ability to bridge the gap between theoretical research and real-world applications underscores the dynamic nature of scientific discovery. The journey of 3-(2-cyanoethyl)phenylboronic acid from a laboratory synthesis to a potential therapeutic agent exemplifies the power of innovation and the relentless pursuit of knowledge. With ongoing research and technological advancements, the future of this compound is bright, offering hope for improved treatments and a deeper understanding of biological processes.

In summary, the exploration of 3-(2-cyanoethyl)phenylboronic acid highlights the intersection of chemistry, biology, and technology in modern medicine. Its multifaceted applications and the potential for further innovation underscore the importance of continued investment in research and development. As scientists and researchers push the boundaries of what is possible, compounds like 3-(2-cyanoethyl)phenylboronic acid will remain at the forefront of medical breakthroughs, driving progress in the quest for better health outcomes and more effective treatments.

The ongoing research into 3-(2-cyanoethyl)phenylboronic acid is a testament to the collaborative spirit of the scientific community. By fostering partnerships and encouraging interdisciplinary collaboration, the field can harness the full potential of this compound. The collective effort to explore its properties and applications will not only advance scientific knowledge but also contribute to the development of innovative solutions that address global health challenges. As we continue to uncover new possibilities, the impact of 3-(2-cyanoethyl)phenylboronic acid will undoubtedly grow, shaping the future of medicine and beyond.

Ultimately, the journey of 3-(2-cyanoethyl)phenylboronic acid is a reflection of the dynamic and ever-evolving nature of scientific discovery. Its potential to revolutionize medical treatments and expand our understanding of biological systems is a powerful reminder of the importance of innovation and collaboration. As we move forward, the role of this compound in advancing medical science will continue to grow, offering new opportunities for research, development, and real-world application. The future of medicine is bright, and compounds like 3-(2-cyanoethyl)phenylboronic acid will play a vital role in shaping it.